Cas no 99768-67-9 (5-Nitro-4-hydroxyquinazoline)

• Product name: 5-Nitro-4-hydroxyquinazoline
• CAS No: 99768-67-9
• MF: C₈H₅N₃O₃
• MW: 191.1436
• MDL: MFCD12198902
• CID: 1031831
• PubChem ID: 135742246

5-Nitro-4-hydroxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-Nitroquinazolin-4-ol
• 5-Nitro-4-hydroxyquinazoline
• 5-nitro-1H-quinazolin-4-one
• 5-nitro-4(3H)-Quinazolinone
• 5-Nitroquizolin-4-ol
• 5-nitro-3H-quinazolin-4-one
• 5-Nitroquinazolin-4(1H)-one
• KM3516
• 6999AC
• TRA0058700
• SY004740
• AB1000205
• Z2732088569
• 5-Nitroquinazolin-4(3H)-One
• ZDA76867
• A858428
• Z1255443577
• DTXSID10693841
• AS-31554
• AKOS015897195
• MFCD12198902
• EN300-130975
• 99768-67-9
• AMY20397

• MDL： MFCD12198902
• Inchi： 1S/C8H5N3O3/c12-8-7-5(9-4-10-8)2-1-3-6(7)11(13)14/h1-4H,(H,9,10,12)
• InChI Key： AGOKBMXSQJZEKF-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C([H])C([H])=C([H])C=2N=C([H])N1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252-256 ºC (water )
• Boiling Point: 414.463℃/760mmHg
• Flash Point: 204.46℃
• Refractive Index: 1.744
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 91.83000
• LogP: 1.76680
• Vapor Pressure: No data available

5-Nitro-4-hydroxyquinazoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

5-Nitro-4-hydroxyquinazoline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines